Cas no 219298-74-5 (3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one)

3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one structure
219298-74-5 structure
Product Name:3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one
CAS No:219298-74-5
MF:C19H20O6
MW:344.358506202698
CID:836940
PubChem ID:73554054
Update Time:2025-04-19

3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one
    • 2-Hydroxy-3,4,5,6-tetramethoxych
    • 2-Hydroxy-3,4,5,6-tetramethoxychalcone
    • (2E)-3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenyl-2-propen-1-one
    • AKOS022184810
    • (E)-3-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one
    • DB-330361
    • 219298-74-5
    • FS-9318
    • SCHEMBL7197497
    • [ "" ]
    • Inchi: 1S/C19H20O6/c1-22-16-13(10-11-14(20)12-8-6-5-7-9-12)15(21)17(23-2)19(25-4)18(16)24-3/h5-11,21H,1-4H3/b11-10+
    • InChI Key: WKHFCYYMOLJMDZ-ZHACJKMWSA-N
    • SMILES: O(C)C1C(=C(C(=C(C=1/C=C/C(C1C=CC=CC=1)=O)O)OC)OC)OC

Computed Properties

  • Exact Mass: 344.12598835g/mol
  • Monoisotopic Mass: 344.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 532.7±50.0 °C at 760 mmHg
  • Flash Point: 189.8±23.6 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one Security Information

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